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Compound of Interest

Compound Name: 1-Benzoylpyrrolidine-2,5-dione

Cat. No.: B1596287 Get Quote

1-Benzoylpyrrolidine-2,5-dione, also widely known as N-Benzoylsuccinimide, is a key organic

compound featuring a succinimide ring acylated with a benzoyl group. This structure imparts

unique chemical properties that make it a valuable reagent and building block in synthetic and

medicinal chemistry. The pyrrolidine-2,5-dione (succinimide) core is a privileged scaffold found

in numerous biologically active molecules, recognized for its role in developing anticonvulsant,

anti-inflammatory, and anticancer agents.[1][2][3] The addition of the N-benzoyl group

significantly influences the molecule's reactivity, creating a highly effective acyl-transfer agent.

[4][5]

A critical feature of N-acylsuccinimides like 1-benzoylpyrrolidine-2,5-dione is the inherent

strain and distortion of the amide bond. X-ray diffraction studies have revealed a significant

twist in the N–C(O) amide bond, which disrupts typical amide resonance and destabilizes the

ground state.[6] This "half-twist" of the amide bond activates the N–C bond, rendering the

molecule a superior acyl electrophile for a variety of transformations, including cross-coupling

reactions.[4][6] This guide provides a comprehensive overview of its fundamental properties,

synthesis, reactivity, and applications, offering field-proven insights for its effective utilization in

research and development.

Physicochemical and Structural Properties
1-Benzoylpyrrolidine-2,5-dione is typically a white crystalline powder under standard

conditions.[7] Its core properties are summarized below, providing essential data for

experimental design and handling.
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Property Value Source(s)

CAS Number 6343-27-7 [7][8][9][10]

Molecular Formula C₁₁H₉NO₃ [7][9]

Molecular Weight 203.19 g/mol [9][11]

IUPAC Name 1-benzoylpyrrolidine-2,5-dione [7][10][12]

Synonyms N-Benzoylsuccinimide [9][12]

Physical Form Crystals or powder [7][8]

Appearance White [7]

Melting Point 122.0-132.0 °C [7]

Purity
≥95-98% (typical commercial

grades)
[8][9]

Storage Conditions
Room Temperature, Sealed in

dry conditions
[8][9]

Topological Polar Surface Area

(TPSA)
54.45 Å² [9]

logP 0.9758 [9]

Synthesis and Mechanistic Insight
The primary synthesis route for 1-benzoylpyrrolidine-2,5-dione involves the direct

nucleophilic acyl substitution of an acyl chloride with succinimide.[6] This method is efficient

and straightforward, leveraging the nucleophilicity of the succinimide nitrogen and the

electrophilicity of the benzoyl chloride carbonyl carbon.

General Synthesis Workflow
The diagram below illustrates the typical laboratory-scale synthesis of 1-Benzoylpyrrolidine-
2,5-dione.
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Caption: Workflow for the synthesis of 1-Benzoylpyrrolidine-2,5-dione.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1596287?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocol: Synthesis of 1-
Benzoylpyrrolidine-2,5-dione
This protocol describes a representative procedure based on the acylation of succinimide.

Materials:

Succinimide

Benzoyl chloride

Triethylamine (or another suitable base)

Anhydrous Tetrahydrofuran (THF) or Chloroform

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Ethanol (for recrystallization)

Standard laboratory glassware, magnetic stirrer, and ice bath

Procedure:

Reactant Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert

atmosphere (e.g., nitrogen), dissolve succinimide in anhydrous THF.

Base Addition: Add triethylamine to the solution. The base acts as a scavenger for the HCl

generated during the reaction.

Acylation: Cool the flask in an ice bath to 0°C. Add benzoyl chloride dropwise to the stirred

solution over 15-20 minutes.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for 4-6 hours or until TLC analysis indicates the
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consumption of starting material.

Work-up:

Filter the reaction mixture to remove the triethylamine hydrochloride salt that has

precipitated.

Transfer the filtrate to a separatory funnel and wash sequentially with saturated sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous MgSO₄.

Purification:

Filter off the drying agent and concentrate the organic solvent under reduced pressure to

obtain the crude product.

Recrystallize the crude solid from a suitable solvent system, such as ethanol, to yield pure

1-benzoylpyrrolidine-2,5-dione as a crystalline solid.

Characterization: Confirm the identity and purity of the product using analytical techniques

such as ¹H NMR, ¹³C NMR, FT-IR, and melting point analysis.

Reactivity and Chemical Behavior
The chemical utility of 1-benzoylpyrrolidine-2,5-dione stems from its function as a potent

acylating agent. The succinimide moiety serves as an effective leaving group, facilitating the

transfer of the benzoyl group to various nucleophiles.

Acyl Transfer to Nucleophiles
The compound readily acylates primary and secondary amines to form amides.[13] This

reactivity is crucial for peptide synthesis and the modification of amine-containing molecules.

[14] The reaction proceeds via a nucleophilic acyl substitution mechanism where the amine

attacks the highly electrophilic benzoyl carbonyl carbon.

Caption: General acylation reaction of an amine with 1-benzoylpyrrolidine-2,5-dione.
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Role in Cross-Coupling Reactions
A significant advancement in the application of N-acylsuccinimides is their use as acyl-transfer

reagents in transition-metal-catalyzed cross-coupling reactions. Specifically, they are effective

in palladium-catalyzed Suzuki-Miyaura reactions for the synthesis of ketones.[4][5] The ground-

state destabilization of the amide bond allows for selective oxidative addition of the palladium

catalyst into the N–C(O) bond, a step that is typically challenging with conventional, stable

amides.[4][6] This methodology offers a user-friendly and stable alternative to other acylating

agents like acyl chlorides.[4][5]

Applications in Drug Development and Medicinal
Chemistry
While specific therapeutic applications of 1-benzoylpyrrolidine-2,5-dione itself are not

extensively documented, its core scaffold, pyrrolidine-2,5-dione, is a cornerstone in medicinal

chemistry.[1] Derivatives of this scaffold are known to exhibit a wide range of biological

activities.

Anticonvulsant Agents: The succinimide ring is a classic pharmacophore for anticonvulsant

drugs, with derivatives showing efficacy in various seizure models.[3]

Anti-inflammatory Agents: Recent research has focused on synthesizing pyrrolidine-2,5-

dione derivatives as multi-target anti-inflammatory agents, showing inhibition of COX-1/2 and

5-lipoxygenase.[15]

Cancer Research: The scaffold is being explored for developing novel anticancer

therapeutics, including inhibitors of indoleamine 2,3-dioxygenase-1 (IDO1), an important

target in immuno-oncology.[16]

The utility of 1-benzoylpyrrolidine-2,5-dione in this field lies in its capacity as a versatile

synthetic intermediate. Its ability to participate in C-C bond-forming reactions like the Suzuki-

Miyaura coupling allows for the construction of complex ketone-containing molecules, which

are themselves important pharmacophores in various drug classes.[4][5][17]

Safety and Handling
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1-Benzoylpyrrolidine-2,5-dione should be handled with appropriate laboratory precautions. It

is classified with the GHS07 pictogram, indicating it can cause skin irritation (H315), serious

eye irritation (H319), and may cause respiratory irritation (H335).[8]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab

coat. Use in a well-ventilated area or under a chemical fume hood.

Handling: Avoid breathing dust. Avoid contact with skin and eyes.

Storage: Keep the container tightly closed in a dry and well-ventilated place.

Always consult the most current Safety Data Sheet (SDS) from the supplier before handling the

compound.

Conclusion
1-Benzoylpyrrolidine-2,5-dione is more than a simple chemical; it is a strategically activated

acylating agent with significant potential in organic synthesis and drug discovery. Its unique

structural feature—a twisted amide bond—renders it highly reactive under controlled

conditions, enabling efficient acyl transfer and participation in modern cross-coupling

methodologies. For researchers and drug development professionals, understanding the

fundamental properties and reactivity of this compound opens avenues for the synthesis of

novel amides, complex ketones, and diverse molecular architectures with potential therapeutic

value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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